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Compound of Interest

Compound Name: NDI-101150

Cat. No.: B15613597

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and
disposal of NDI-101150, a potent and selective oral inhibitor of hematopoietic progenitor kinase
1 (HPK1). Given that NDI-101150 is an investigational compound with significant biological
activity, adherence to stringent safety measures is paramount to ensure personnel safety and
prevent exposure. The following procedures are based on best practices for handling potent
pharmaceutical compounds in a laboratory setting.

Personal Protective Equipment (PPE)

Appropriate selection and use of Personal Protective Equipment (PPE) are the first line of
defense against exposure to NDI-101150. The required level of PPE is dictated by the specific
handling procedure.
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Task

Required Personal Protective Equipment

Receiving and Unpacking

Laboratory coat, safety glasses, and nitrile

gloves.

Weighing and Aliquoting (Powder)

Double nitrile gloves, disposable gown, safety
glasses with side shields or goggles, and a fit-
tested N95 respirator. All handling of the powder
should be performed in a certified chemical

fume hood or a powder containment hood.

Solution Preparation

Double nitrile gloves, disposable gown, and
safety glasses. All work should be conducted in

a chemical fume hood.

In Vitro/In Vivo Dosing

Nitrile gloves, laboratory coat, and safety
glasses. For procedures with a risk of aerosol
generation, a biosafety cabinet should be

utilized.

Waste Disposal

Double nitrile gloves, disposable gown, and

safety glasses.

Operational Plan for Safe Handling

A systematic approach to handling NDI-101150 is essential to minimize the risk of exposure.

The following workflow outlines the key steps for safe management of the compound within a

laboratory environment.
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Caption: Workflow for the safe handling of NDI-101150.

Disposal Plan

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15613597?utm_src=pdf-body-img
https://www.benchchem.com/product/b15613597?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Proper disposal of NDI-101150 and associated contaminated materials is critical to prevent
environmental contamination and accidental exposure.

Solid Waste: All disposable items that have come into contact with NDI-101150, including
gloves, gowns, bench paper, and pipette tips, should be collected in a dedicated, sealed, and
clearly labeled hazardous waste container.

Liquid Waste: Unused solutions of NDI-101150 and contaminated solvents should be
collected in a designated, sealed, and labeled hazardous liquid waste container. Do not pour
any solutions containing NDI-101150 down the drain.

Disposal Method: All waste containing NDI-101150 must be disposed of through a licensed
hazardous waste disposal service in accordance with local, state, and federal regulations.

Experimental Protocols: Key Handling Procedures
Weighing and Aliquoting of NDI-101150 Powder:

Preparation: Don all required PPE (double nitrile gloves, disposable gown, safety glasses,
N95 respirator). Ensure the chemical fume hood or powder containment hood is functioning
correctly.

Tare: Place a tared weigh boat on an analytical balance inside the fume hood.

Dispense: Carefully dispense the desired amount of NDI-101150 powder onto the weigh
boat. Minimize the creation of dust.

Transfer: Promptly transfer the weighed powder to a suitable container for dissolution or
storage.

Clean-up: Carefully clean any residual powder from the balance and work surface using a
damp wipe. Dispose of all contaminated materials in the designated solid hazardous waste
container.

Preparation of a Stock Solution:

o Preparation: Don all required PPE (double nitrile gloves, disposable gown, safety glasses).
Perform all steps within a chemical fume hood.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15613597?utm_src=pdf-body
https://www.benchchem.com/product/b15613597?utm_src=pdf-body
https://www.benchchem.com/product/b15613597?utm_src=pdf-body
https://www.benchchem.com/product/b15613597?utm_src=pdf-body
https://www.benchchem.com/product/b15613597?utm_src=pdf-body
https://www.benchchem.com/product/b15613597?utm_src=pdf-body
https://www.benchchem.com/product/b15613597?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Solvent Addition: Add the desired volume of an appropriate solvent (e.g., DMSO) to the vial
containing the weighed NDI-101150 powder.

» Dissolution: Cap the vial securely and vortex or sonicate until the powder is completely
dissolved.

» Labeling and Storage: Clearly label the vial with the compound name, concentration, solvent,
and date of preparation. Store the stock solution at the recommended temperature,
protected from light.

By implementing these safety and logistical measures, research institutions can ensure a safe
working environment for their personnel while handling the potent investigational compound
NDI-101150.

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
NDI-101150]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613597#personal-protective-equipment-for-
handling-ndi-101150]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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